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Compound of Interest

Compound Name: Cyclo(-Met-Met)

CAS No.: 73037-51-1

Cat. No.: B1353303

Get Quote

Operational Abstract
Cyclo(-Met-Met) (CAS: 36963-02-7) is a sulfur-rich cyclic dipeptide (diketopiperazine). Unlike

standard organic waste, its disposal is governed by its high sulfur content (generating SOₓ

upon combustion) and its stability as a cyclic structure.

Immediate Action: Segregate from oxidizers and strong acids.

Disposal Method: High-temperature incineration with flue-gas scrubbing (for sulfur oxides).

Prohibited: Do not dispose of down drains. Do not mix with halogenated waste unless

necessary for solubility.

Compound Intelligence & Chemical Profile
To dispose of a chemical safely, one must understand its resistance to degradation and its

combustion byproducts.
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Property Data Operational Implication

Chemical Name

3,6-bis(2-

(methylthio)ethyl)piperazine-

2,5-dione

Defines the sulfur load per

mole.

CAS Number 36963-02-7 Use for waste manifesting.

Formula C₁₂H₂₂N₂O₂S₂
Sulfur Content: ~21.9% by

weight.

Solubility
Low in water; Soluble in

DMSO, MeOH

Water rinsing alone is

ineffective for decontamination.

Stability High (Cyclic amide bond)

Resistant to enzymatic

degradation; persistent in

environment.

Reactivity Sensitive to strong oxidizers
Risk: Exothermic reaction

evolving sulfoxides/sulfones.

Hazard Assessment: The "Sulfur Factor"
While Cyclo(-Met-Met) is generally considered low toxicity (based on its amino acid

precursors), its disposal hazard lies in its elemental composition.

Combustion Hazard: When incinerated, the thioether (sulfide) groups oxidize to Sulfur

Dioxide (SO₂) and Sulfur Trioxide (SO₃).

Mechanism:[1][2][3][4]

Impact: Standard laboratory incinerators without scrubbers may release corrosive acid

gases.

Bioactivity Risk: Cyclic dipeptides often exhibit higher biological permeability than linear

peptides. Treat as a Pharmacologically Active Substance until verified otherwise.

Disposal Protocol: Step-by-Step
A. Solid Waste (Pure Compound)
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Classification: Non-RCRA Regulated (unless mixed with listed solvents), but treat as

Hazardous Chemical Waste.

Container: High-density polyethylene (HDPE) or amber glass.

Labeling: Must explicitly state "Contains Sulfur" to alert waste handlers of incineration

requirements.

Label Text: "Waste Cyclo(-Met-Met) - High Sulfur Content - Incinerate with Scrubbing."

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Cyclo(-Met-Met) is often synthesized or handled in organic solvents. Segregation is critical to

prevent cross-reactivity.

Non-Halogenated Solvents (e.g., Methanol, DMSO):

Primary Stream: Combine with general organic non-halogenated waste.

Condition: Ensure no strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) are present in

the carboy. Oxidation of the sulfide side chains can be exothermic and generate pressure.

Aqueous Streams:

Prohibition: Do NOT pour down the sink. The compound's low water solubility can lead to

precipitation and plumbing blockages, creating a long-term contamination reservoir.

Action: Collect as "Aqueous Chemical Waste" for off-site treatment.

C. Decontamination of Glassware
Because Cyclo(-Met-Met) has poor water solubility, standard soap and water washing is

insufficient and may leave residue.

Solvent Rinse: Triple rinse glassware with a small volume of Methanol or Acetone.

Collection: Collect the solvent rinsate into the "Organic Waste" container.

Final Wash: Wash glassware with detergent and water only after the solvent rinse.
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Visual Workflow: Disposal Decision Tree

Waste: Cyclo(-Met-Met)

Physical State?

Solid / Powder Liquid / Solution

Pack in HDPE/Glass
Label: 'High Sulfur' Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO)

Aqueous
(Buffers)

Segregate: Halogenated Waste
(Do NOT mix with Oxidizers)

General Organic Waste
(High BTU Incineration)

Collect as Chemical Waste
(Do NOT Drain Pour)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of Cyclo(-Met-Met) based on

physical state and solvent carrier.

Regulatory Compliance & Emergency Response
Regulatory Framework (USA - RCRA)

Classification: Cyclo(-Met-Met) is not a P-listed or U-listed waste (40 CFR § 261.33).

Generator Status: Disposal must adhere to "Process Waste" regulations. The generator is

responsible for characterizing the waste.
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Recommendation: Due to the sulfur content and potential bioactivity, classify as "Non-

Regulated Hazardous Waste" to ensure incineration rather than landfilling.

Emergency Spill Procedures
PPE: Wear nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is

recommended for powder spills to prevent inhalation of particulates.

Containment:

Solid: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum.

Solution: Absorb with vermiculite or sand.[1]

Deactivation: Clean the surface with 10% bleach solution (oxidizes trace sulfides to soluble

sulfates) followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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